Cas no 119916-05-1 (Methyl 3-Amino-4,6-dibromo-2-methylbenzoate)

Methyl 3-Amino-4,6-dibromo-2-methylbenzoate is a brominated aromatic ester with a molecular formula of C₉H₉Br₂NO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both amino and bromo functional groups enhances its reactivity, enabling selective modifications for further derivatization. Its stable ester moiety ensures compatibility with a range of reaction conditions. The compound's well-defined structure and high purity make it suitable for research and industrial applications requiring precise molecular building blocks. Its synthesis and handling should adhere to standard safety protocols due to the presence of bromine substituents.
Methyl 3-Amino-4,6-dibromo-2-methylbenzoate structure
119916-05-1 structure
Product Name:Methyl 3-Amino-4,6-dibromo-2-methylbenzoate
CAS No:119916-05-1
MF:C9H9Br2NO2
MW:322.981261014938
MDL:MFCD25292821
CID:133129
PubChem ID:18974481
Update Time:2025-05-28

Methyl 3-Amino-4,6-dibromo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-amino-4,6-dibromo-2-methyl-, methyl ester
    • METHYL 3-AMINO-4,6-DIBROMO-O-TOLUATE
    • 425-190-6
    • Methyl 3-amino-4,6-dibromo-2-methylbenzoate
    • ZR BE DE F1 CVO1
    • Y11406
    • CS-0161149
    • EC 425-190-6
    • Methyl 3-amino-4,6-dibromo-2-methyl-benzoate
    • EN300-177943
    • DTXSID001261411
    • METHYL3-AMINO-4,6-DIBROMO-2-METHYLBENZOATE
    • MFCD25292821
    • AS-77278
    • 119916-05-1
    • SCHEMBL8116715
    • NS00008507
    • RIVNCZOVJBGLIT-UHFFFAOYSA-N
    • Methyl 3-Amino-4,6-dibromo-2-methylbenzoate
    • MDL: MFCD25292821
    • Inchi: 1S/C9H9Br2NO2/c1-4-7(9(13)14-2)5(10)3-6(11)8(4)12/h3H,12H2,1-2H3
    • InChI Key: RIVNCZOVJBGLIT-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C(C)=C1C(=O)OC)N)Br

Computed Properties

  • Exact Mass: 322.89795g/mol
  • Monoisotopic Mass: 320.90000g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 52.3Ų

Methyl 3-Amino-4,6-dibromo-2-methylbenzoate Pricemore >>

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